Cas no 1539210-11-1 (2-iodo-4-methyl-1,3-oxazole)

• Product Name: 2-iodo-4-methyl-1,3-oxazole
• CAS No: 1539210-11-1
• MF: C₄H₄INO
• MW: 208.985133171082
• CID: 4604756
• PubChem ID: 57682489
• Update Time: 2025-06-14

2-iodo-4-methyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-iodo-4-methyl-1,3-oxazole
• 2-Iodo-4-methyloxazole
• 1539210-11-1
• G18774
• EN300-1234901
• AKOS023095421
• SCHEMBL8279474

• Inchi： 1S/C4H4INO/c1-3-2-7-4(5)6-3/h2H,1H3
• InChI Key： XPNRKYOOXJFVCZ-UHFFFAOYSA-N
• SMILES： IC1=NC(=CO1)C

Computed Properties

• Exact Mass: 208.93376g/mol
• Monoisotopic Mass: 208.93376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 2-iodo-4-methyl-1,3-oxazole

Comprehensive Guide to 2-Iodo-4-methyl-1,3-oxazole (CAS No. 1539210-11-1): Properties, Applications, and Industry Insights

2-Iodo-4-methyl-1,3-oxazole (CAS No. 1539210-11-1) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research. This iodinated oxazole derivative features a unique molecular structure, combining a reactive iodine atom with a methyl-substituted 1,3-oxazole ring. Its versatility as a building block in organic synthesis has made it a subject of growing interest among chemists and material scientists. The compound's CAS registry number 1539210-11-1 serves as its unique identifier in chemical databases worldwide.

Recent advancements in cross-coupling reactions have highlighted the importance of 2-iodo-4-methyl-1,3-oxazole as a key intermediate. The iodine atom at the 2-position enables efficient palladium-catalyzed couplings, making it valuable for constructing complex molecular architectures. Researchers are particularly interested in its potential for creating novel bioactive compounds, with studies showing promising results in developing antimicrobial agents and enzyme inhibitors. The methyl group at the 4-position adds steric and electronic effects that influence the compound's reactivity profile.

The synthesis of CAS 1539210-11-1 typically involves halogenation of pre-formed 4-methyl-1,3-oxazole derivatives. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, aligning with the pharmaceutical industry's push toward green chemistry principles. Analytical characterization of this compound includes NMR spectroscopy, mass spectrometry, and X-ray crystallography, with the latter providing detailed insights into its solid-state structure and intermolecular interactions.

In material science applications, 2-iodo-4-methyloxazole has shown potential as a precursor for functionalized polymers and liquid crystal components. Its ability to participate in various click chemistry reactions makes it attractive for designing smart materials with tailored properties. The compound's thermal stability and solubility characteristics have been subjects of recent investigations, particularly for applications requiring high-temperature processing or specific solvent compatibility.

From a commercial perspective, the demand for 1539210-11-1 has grown steadily, driven by increased R&D activities in drug discovery programs. Suppliers typically offer this compound in research quantities with >95% purity, though custom synthesis options are available for specialized applications. Proper storage recommendations include protection from light and moisture, typically under inert atmosphere conditions to maintain stability over extended periods.

Regulatory considerations for 2-iodo-4-methyl-1,3-oxazole focus on standard laboratory safety protocols rather than restrictive classifications. Researchers should consult SDS documentation for specific handling guidelines, particularly regarding personal protective equipment and waste disposal procedures. The compound's environmental fate and ecotoxicological profile remain areas of ongoing study as part of comprehensive risk assessment protocols.

Future research directions for CAS 1539210-11-1 include exploring its potential in catalysis and molecular recognition systems. Computational chemistry studies are providing valuable insights into its electronic properties and structure-activity relationships, which may unlock new applications. The compound's role in developing PET imaging probes and other diagnostic tools represents another promising avenue for investigation, leveraging the iodine atom's unique characteristics.

For researchers sourcing 2-iodo-4-methyl-1,3-oxazole, quality verification through HPLC analysis and elemental analysis is recommended. Many suppliers now provide comprehensive analytical data packages to support characterization efforts. The compound's growing importance in medicinal chemistry is reflected in increasing patent activity, particularly in areas related to kinase inhibitors and antiviral compounds development.

As synthetic methodologies continue to evolve, 1539210-11-1 stands as an example of how specialized heterocyclic building blocks can enable innovation across multiple scientific disciplines. Its balanced combination of reactivity and stability makes it particularly valuable for constructing complex molecular systems where precise control over regioselectivity and functional group compatibility is required.